Cas no 1264-52-4 (Octanoyl Coenzyme A)

Octanoyl Coenzyme A (Octanoyl-CoA) is a medium-chain fatty acyl-CoA derivative that serves as a critical intermediate in lipid metabolism and energy production. It plays a key role in mitochondrial β-oxidation, where it undergoes enzymatic degradation to generate acetyl-CoA, NADH, and FADH2, contributing to cellular ATP synthesis. Octanoyl-CoA is also utilized in biosynthetic pathways, including the synthesis of longer-chain fatty acids and specialized lipids. Its well-defined structure and high purity make it valuable for biochemical research, enzyme assays, and metabolic studies. The compound is particularly useful for investigating fatty acid metabolism disorders and mitochondrial dysfunction, offering researchers a reliable tool for mechanistic and therapeutic studies.

Octanoyl Coenzyme A structure

Product Name:Octanoyl Coenzyme A

CAS No:1264-52-4

MF:C₂₉H₅₀N₇O₁₇P₃S

MW:893.730288982391

CID:140893

PubChem ID:445344

Update Time:2025-04-19

Octanoyl Coenzyme A Chemical and Physical Properties

Names and Identifiers

- Coenzyme A, S-octanoate
- Octanoyl coenzyme A
- Octanoyl Coenzyme A, Free acid
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- N-octanoyl coenzyme A
- S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} octanethioate (non-preferred name)
- n-Octanoyl-CoA
- Octanoyl-CoA
- Octanoyl coenzyme A
- Capryloyl CoA
- octanoyl-coenzyme A
- DB02910
- Q60998672
- CHEBI:15533
- C8:0-CoA
- C29-H50-N7-O17-P3-S
- {[5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({[hydroxy({3-hydroxy-2,2-dimethyl-3-[(2-{[2-(octanoylsulfanyl)ethyl]carbamoyl}ethyl)carbamoyl]propoxy})phosphoryl]oxy})phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid
- octylyl-CoA
- 324518-20-9
- Octanoyl coenzyme A lithium salt
- SCHEMBL2370508
- Coenzyme A, S-octanoate (6CI,7CI,8CI,9CI)
- J-005383
- Octanoic acid, thio-, S-ester with coenzyme A
- Caprylyl coenzyme A
- 8:0, n-octonyl-CoA
- 3'-phosphoadenosine 5'-(3-{(3R)-3-hydroxy-2,2-dimethyl-4-[(3-{[2-(octanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-4-oxobutyl} dihydrogen diphosphate)
- C01944
- 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxooctyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-ribof
- J-018741
- n-Octanoyl-CoA
- capryloyl-CoA
- capryloyl-coenzyme A
- C29H50N7O17P3S
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octanethioate
- LMFA07050355
- octanoylcoenzyme A
- 8:0-CoA
- N-OCTANOYL COENZYME A (C8
- octylyl-coenzyme A
- 1264-52-4
- Octanoyl-CoA
- CS-0138351
- S-(2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) octanethioate
- HY-134136
- S-{(9R,13S,15R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} octanethioate (non-preferred name)
- NS00015183
- capryloyl-CoA(4-)
- octanoyl-CoA tetraanion
- capryloyl-CoA tetraanion
- capryloyl-coenzyme A(4-)
- octanoyl-coenzyme A(4-)
- ((5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(((hydroxy(((hydroxy((3-hydroxy-2,2-dimethyl-3-((2-((2-(octanoylsulfanyl)ethyl)carbamoyl)ethyl)carbamoyl)propoxy))phosphoryl)oxy))phosphoryl)oxy)methyl)oxolan-3-yl)oxy)phosphonic acid
- Octanoyl-CoA (n-C8:0CoA)
- 3'-phosphoadenosine 5'-(3-((3R)-3-hydroxy-2,2-dimethyl-4-((3-((2-(octanoylsulfanyl)ethyl)amino)-3-oxopropyl)amino)-4-oxobutyl) dihydrogen diphosphate)
- coenzyme A, S-Octanoic acid
- S-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-2-hydroxy-3,3-dimethylbutanoyl)amino)propanoylamino)ethyl) octanethioate
- Octanoyl Coenzyme A
- Inchi： InChI=1S/C29H50N7O17P3S/c1-4-5-6-7-8-9-20(38)57-13-12-31-19(37)10-11-32-27(41)24(40)29(2,3)15-50-56(47,48)53-55(45,46)49-14-18-23(52-54(42,43)44)22(39)28(51-18)36-17-35-21-25(30)33-16-34-26(21)36/h16-18,22-24,28,39-40H,4-15H2,1-3H3,(H,31,37)(H,32,41)(H,45,46)(H,47,48)(H2,30,33,34)(H2,42,43,44)/t18-,22-,23-,24+,28-/m1/s1
- InChI Key： KQMZYOXOBSXMII-CECATXLMSA-N
- SMILES： CCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

Exact Mass: 893.22
Monoisotopic Mass: 893.22
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 57
Rotatable Bond Count: 26
Complexity: 1480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 389A^2
XLogP3: -2.6

Experimental Properties

Color/Form: Not available
Density: 1.71
Melting Point: Not available
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.672
Vapor Pressure: Not available

Octanoyl Coenzyme A Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
FLUKA BRAND F CODES：10-21
Storage Condition：−20°C

Octanoyl Coenzyme A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-286614A-25 mg	Octanoyl coenzyme A,	1264-52-4	≥95%	25mg	￥7,070.00	2023-07-10
1PlusChem	1P009I8L-5mg	N-OCTANOYL COENZYME A (C8	1264-52-4	≥ 95% (TLC)	5mg	$330.00	2025-02-24
TRC	O239790-1mg	Octanoyl Coenzyme A	1264-52-4		1mg	$ 70.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-286614-5 mg	Octanoyl coenzyme A,	1264-52-4	≥95%	5mg	￥1,865.00	2023-07-10
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A2B Chem LLC	AE42741-5mg	N-OCTANOYL COENZYME A (C8	1264-52-4	≥ 95% (TLC)	5mg	$283.00	2024-04-20
1PlusChem	1P009I8L-25mg	N-OCTANOYL COENZYME A (C8	1264-52-4	≥ 95% (TLC)	25mg	$1273.00	2025-02-24
TRC	O239790-5mg	Octanoyl Coenzyme A	1264-52-4		5mg	$ 230.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-286614A-25mg	Octanoyl coenzyme A,	1264-52-4	≥95%	25mg	￥7070.00	2023-09-05

Octanoyl Coenzyme A Production Method

Production Method 1

85-61-0

124-07-2

1264-52-4

Reaction Conditions

1.1R:MgCl2, C:9013-18-7, C:Cleland's reagent, C:34369-07-8, C:Ortho-Gynol, S:H2O, 2 h, 30°C, pH 8
1.2R:CHCl3

Reference

: Identification of an α-Oxoamine Synthase and a One-Pot Two-Step Enzymatic Synthesis of α-Amino Ketones

By Zhou, Ting et al, Organic Letters, 2021, 23(1), 37-41

Production Method 2

124-07-2

18439-24-2

1264-52-4

Reaction Conditions

1.1R:PyBOP, R:K2CO3, S:H2O, S:THF, 2 h, rt

Reference

: Harnessing the Chemical Activation Inherent to Carrier Protein-Bound Thioesters for the Characterization of Lipopeptide Fatty Acid Tailoring Enzymes

By Kopp, Florian et al, Journal of the American Chemical Society, 2008, 130(8), 2656-2666

Production Method 3

85-61-0

124-07-2

1264-52-4

Reaction Conditions

1.1R:K2CO3, R:PyBOP, S:H2O, S:THF, 1 h, rt

Reference

: A KAS-III Heterodimer in Lipstatin Biosynthesis Nondecarboxylatively Condenses C8 and C14 Fatty Acyl-CoA Substrates by a Variable Mechanism during the Establishment of a C22 Aliphatic Skeleton

By Zhang, Daozhong et al, Journal of the American Chemical Society, 2019, 141(9), 3993-4001

Production Method 4

598-21-0

85-61-0

1264-52-4

1361343-99-8

Reaction Conditions

1.1R:Et3N, S:CH2Cl2, 0°C; 0.5 h, rt
1.2R:HCl, S:H2O
2.1S:Benzene, rt; 4 h, reflux
2.2R:NaOH, S:H2O
3.1S:PhMe, 48 h, rt
4.1S:H2O, S:THF, overnight, rt, pH 8.5
5.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
5.2R:Cl3CCO2H, S:H2O

Reference

: Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility

By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312

Production Method 5

85-61-0

124-07-2

1264-52-4

Reaction Conditions

1.1R:R:MgCl2, R:Glycerol, R:C:9013-18-7, S:H2O, 60 min, 25°C
1.2R:HCO2H

Reference

: Identification of Middle Chain Fatty Acyl-CoA Ligase Responsible for the Biosynthesis of 2-Alkylmalonyl-CoAs for Polyketide Extender Unit

By Miyazawa, Takeshi et al, Journal of Biological Chemistry, 2015, 290(45), 26994-27011

Production Method 6

32586-82-6

85-61-0

124-07-2

1264-52-4

Reaction Conditions

1.1R:SOCl2, 10 h, reflux
2.1S:THF, 24 h, rt
3.1R:NaI, S:Me2CO, 24 h, rt
4.1R:NaOH, S:H2O, 24 h, rt, pH 9
4.2R:HCl, S:H2O, rt, pH 2

Reference

: Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium

By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Production Method 7

85-61-0

124-07-2

1264-52-4

Reaction Conditions

1.1R:MgCl2, R:C:9013-18-7, S:H2O, 30 min, 25°C, pH 8.0
1.2R:Cl3CCO2H, S:H2O, 25°C

Reference

: A Three Enzyme Pathway for 2-Amino-3-hydroxycyclopent-2-enone Formation and Incorporation in Natural Product Biosynthesis

By Zhang, Wenjun et al, Journal of the American Chemical Society, 2010, 132(18), 6402-6411